Cas no 147738-82-7 (4H-Pyrazol-3-ol,5-methyl-4-nitroso-)

• Product Name: 4H-Pyrazol-3-ol,5-methyl-4-nitroso-
• CAS No: 147738-82-7
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 100687
• PubChem ID: 12226202
• Update Time: 2025-04-18

4H-Pyrazol-3-ol,5-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazol-3-ol,5-methyl-4-nitroso-
• 3-methyl-4-nitroso-1,4-dihydropyrazol-5-one
• 4H-Pyrazol-3-ol,5-methyl-4-nitroso-(9CI)
• 147738-82-7
• 3-Methyl-4-nitroso-1H-pyrazole-5(4H)-one

• Inchi： 1S/C4H5N3O2/c1-2-3(7-9)4(8)6-5-2/h3H,1H3,(H,6,8)
• InChI Key： WJCCHYVWQMQVBI-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1)N=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 74.38